2-Isobutylamino-2-methylpropionamide
Description
2-Isobutylamino-2-methylpropionamide, specifically referred to by its hydrochloride salt form 2-Amino-N-isobutyl-2-methylpropanamide hydrochloride (CAS 1220035-05-1), is a pharmaceutical intermediate with applications in organic synthesis and drug development . The hydrochloride salt enhances solubility, making it suitable for use in aqueous reaction systems. This compound is cataloged under pharmaceutical intermediates by suppliers such as Hairui Chemical, indicating its role in the synthesis of active pharmaceutical ingredients (APIs) or complex bioactive molecules .
Properties
Molecular Formula |
C8H18N2O |
|---|---|
Molecular Weight |
158.24 g/mol |
IUPAC Name |
2-methyl-2-(2-methylpropylamino)propanamide |
InChI |
InChI=1S/C8H18N2O/c1-6(2)5-10-8(3,4)7(9)11/h6,10H,5H2,1-4H3,(H2,9,11) |
InChI Key |
KUESMTGURXLNRB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC(C)(C)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Isobutylamine (1-Amino-2-methylpropane)
- Molecular Formula : C₄H₁₁N
- CAS : 78-81-9
- Structure : A primary amine with a branched isobutyl chain.
- Applications : Widely used as a building block in organic synthesis for agrochemicals, surfactants, and corrosion inhibitors. Its reactivity in alkylation and condensation reactions makes it valuable in industrial chemistry .
- Key Differences: Reactivity: Isobutylamine is a nucleophilic primary amine, prone to reactions with electrophiles (e.g., carbonyl compounds), whereas 2-Isobutylamino-2-methylpropionamide’s amide group is less reactive, favoring stability in acidic or aqueous environments . Solubility: The hydrochloride salt of 2-Isobutylamino-2-methylpropionamide enhances water solubility compared to the free base form of isobutylamine, which is volatile and sparingly soluble in water .
Other Amides (e.g., Acetamide Derivatives)
- Bioactivity : Branched amides are often prioritized in drug design for improved metabolic stability and target affinity.
Physicochemical Properties
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